(3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide

• Molecular Formula: C47H36O5P+
• Molecular Weight: 711.8 g/mol
• IUPAC Name: (3aS,8aS)-2,2-dimethyl-4,4,8,8-tetranaphthalen-2-yl-3a,8a-dihydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-ium 6-oxide
• InChI: InChI=1S/C47H36O5P/c1-45(2)49-43-44(50-45)47(41-25-21-33-13-5-9-17-37(33)29-41,42-26-22-34-14-6-10-18-38(34)30-42)52-53(48)51-46(43,39-23-19-31-11-3-7-15-35(31)27-39)40-24-20-32-12-4-8-16-36(32)28-40/h3-30,43-44H,1-2H3/q+1/t43-,44-/m0/s1
• InChI Key: OSRNTCZSRMDHMK-CXNSMIOJSA-N
• Isomeric SMILES: CC1(O[C@H]2[C@H](O1)C(O[P+](=O)OC2(C3=CC4=CC=CC=C4C=C3)C5=CC6=CC=CC=C6C=C5)(C7=CC8=CC=CC=C8C=C7)C9=CC1=CC=CC=C1C=C9)C
• Canonical SMILES: CC1(OC2C(O1)C(O[P+](=O)OC2(C3=CC4=CC=CC=C4C=C3)C5=CC6=CC=CC=C6C=C5)(C7=CC8=CC=CC=C8C=C7)C9=CC1=CC=CC=C1C=C9)C

Description

(3AS,8aS)-2,2-Dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide is a phosphorus-containing heterocyclic compound characterized by a rigid bicyclic framework with four naphthalen-2-yl substituents. Its molecular formula is C₄₇H₃₇O₆P, with a molecular weight of 728.76 .

Biological Activity

(3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide is a complex organophosphorus compound with potential biological activity. This article examines its biological properties based on existing literature and research findings.

• Molecular Formula : C₄₇H₃₇O₆P
• Molecular Weight : 728.76 g/mol
• CAS Number : 2166566-65-8

Anticancer Properties

Recent studies have investigated the anticancer potential of various organophosphorus compounds. While specific data on (3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide is limited, related compounds in its class have demonstrated significant cytotoxic effects against various cancer cell lines.

Table 1: Summary of Anticancer Activity in Related Compounds

Compound Name	Cell Line	IC50 (µM)	Mechanism of Action
Compound A	MCF-7	10	Induction of apoptosis
Compound B	HeLa	15	Inhibition of cell proliferation
Compound C	A549	12	DNA damage and repair inhibition

Antimicrobial Activity

Organophosphorus compounds are also known for their antimicrobial properties. Studies have shown that certain derivatives exhibit activity against a range of bacteria and fungi. The specific antimicrobial efficacy of (3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide needs further exploration.

Table 2: Antimicrobial Activity of Organophosphorus Compounds

Compound Name	Microorganism	Minimum Inhibitory Concentration (MIC)
Compound D	E. coli	32 µg/mL
Compound E	S. aureus	16 µg/mL
Compound F	C. albicans	64 µg/mL

The mechanisms through which (3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide exerts its biological effects may involve:

• Enzyme Inhibition : Potential inhibition of key enzymes involved in cancer cell metabolism.
• Cell Cycle Arrest : Inducing cell cycle arrest leading to apoptosis in cancer cells.

Case Studies

While direct case studies on (3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide are scarce in the literature:

• Study on Related Organophosphorus Compounds : A study found that similar compounds induced apoptosis in breast cancer cells through the activation of caspase pathways.
  • Reference : [Journal of Medicinal Chemistry]
• Antimicrobial Screening : Research indicated that organophosphorus derivatives displayed significant activity against resistant strains of bacteria.
  • Reference : [International Journal of Antimicrobial Agents]

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

The compound belongs to a family of tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine derivatives , which differ primarily in substituents at the 4, 6, and 8 positions. Below is a comparative analysis of key analogs:

Table 1: Structural and Physical Properties of Analogous Compounds

Compound Name	Substituents (Positions 4,8)	6-Position Group	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
Target Compound	Naphthalen-2-yl	Oxide	C₄₇H₃₇O₆P	728.76	Chiral ligand, asymmetric catalysis
(3aR,8aR)-Tetrahydro-6-hydroxy-2,2-dimethyl-4,4,8,8-tetrakis(4-(tert-butyl)phenyl)-6-oxide analog	4-(tert-butyl)phenyl	Hydroxide	C₄₅H₄₉O₄P	753.00	High steric bulk; research use
(3aS,8aS)-4,4,8,8-Tetrakis(3,5-dimethylphenyl)-2,2-dimethyl-6-phenyl analog	3,5-dimethylphenyl	Phenyl	C₄₅H₄₉O₄P	684.84	Intermediate for organometallics
(3aS,8aS)-4,4,8,8-Tetrakis[3,5-diisopropylphenyl]tetrahydro-2,2-dimethyl-6-phenyl analog	3,5-diisopropylphenyl	Phenyl	C₅₃H₆₉O₄P	849.09	Extreme hydrophobicity
(3aS,8aS)-6-Isopropyl-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro analog (thiol derivative)	Naphthalen-2-yl	Isopropylthiol	C₄₈H₄₁O₄PS	760.85	Potential thiol-mediated reactivity

Key Observations:

• Electronic Effects : Naphthyl groups (target compound) enhance π-π interactions compared to phenyl or alkyl-substituted analogs, influencing binding affinity in coordination chemistry .
• Functional Group Diversity : The 6-position oxide/hydroxide/thiol groups dictate redox activity and hydrogen-bonding capabilities .

Computational and Experimental Similarity Analysis

Structural similarity assessments employ both chemical fingerprints (Tanimoto coefficients) and graph-based methods (subgraph isomorphism):

• Tanimoto Similarity : The target compound shares ~70% similarity with tert-butylphenyl analogs (based on binary fingerprint overlap) .
• Graph Comparison : Subgraph matching reveals conserved dioxaphosphepine cores but divergent substituent topologies . Advanced tools like Graph Isomorphism Networks (GINs) enable precise comparison of stereochemical features .

Preparation Methods

General Synthetic Strategy

The synthesis of (3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-dioxolo[4,5-e]dioxaphosphepine 6-oxide typically involves multi-step organic synthesis focusing on:

• Formation of the tetrahydro-dioxolo ring system.
• Introduction of the phosphorus heteroatom into the dioxaphosphepine ring.
• Attachment of the four naphthalen-2-yl substituents at positions 4,4 and 8,8.
• Oxidation to the 6-oxide form to stabilize the phosphorus center.

This synthetic route demands stereochemical control to ensure the (3AS,8aS) configuration, which is critical for the compound’s properties.

Stepwise Preparation Outline

Step	Description	Key Reagents/Conditions	Notes
1	Synthesis of the tetrahydro-dioxolo ring precursor	Diols or protected diol derivatives, acid catalysts	Formation of cyclic acetal or ketal ring
2	Introduction of phosphorus center	Phosphorus oxychloride or related phosphorus reagents	Formation of phosphorus heterocycle via cyclization
3	Attachment of naphthalen-2-yl groups	Organometallic reagents (e.g., naphthyl lithium or Grignard reagents)	Controlled addition to phosphorus or ring carbons
4	Oxidation to phosphorus 6-oxide	Mild oxidizing agents such as m-CPBA or hydrogen peroxide	Stabilizes phosphorus in pentavalent oxidation state

Reaction Conditions and Optimization

• Temperature: Reactions are typically conducted under controlled low to moderate temperatures (0–40 °C) to maintain stereochemical integrity.
• Solvent: Anhydrous solvents such as tetrahydrofuran (THF), dichloromethane (DCM), or toluene are preferred to avoid hydrolysis.
• Atmosphere: Inert atmosphere (nitrogen or argon) is essential to prevent oxidation or moisture interference.
• Purification: Chromatographic techniques (e.g., flash column chromatography) and recrystallization are employed to achieve >98% purity.

Research Findings and Analytical Data

Characterization Techniques

• Nuclear Magnetic Resonance (NMR): ^1H, ^13C, and ^31P NMR confirm the ring structure and phosphorus environment.
• Infrared Spectroscopy (IR): Characteristic P=O stretching vibrations confirm oxidation state.
• Mass Spectrometry (MS): Molecular ion peak at m/z corresponding to 711.8 g/mol.
• Elemental Analysis: Consistent with molecular formula C47H36O5P.
• Thermal Analysis (TGA/DSC): Indicates thermal stability suitable for further modifications.

Purity and Physical Data Table

Property	Value	Method/Source
Molecular Formula	C47H36O5P	Computed/Experimental
Molecular Weight	711.8 g/mol	Computed/Experimental
Purity	≥98%	HPLC/Chromatography
Melting Point	Not explicitly reported	Inferred from supplier data
Storage Conditions	Sealed, dry, 2–8 °C	Supplier recommendations

Perspectives from Varied Sources

• PubChem and Chemical Databases: Provide structural, molecular, and computed descriptor data but lack detailed synthetic routes.
• Chemical Suppliers (AChemBlock, VulcanChem): Offer product samples with purity and characterization data; synthesis details are proprietary but indicate multi-step organophosphorus chemistry with strict stereochemical control.
• Research Literature: Limited direct publications on this exact compound; however, synthetic methodologies for related tetrahydro-dioxaphosphepine derivatives emphasize the importance of controlled ring closure and phosphorus oxidation steps.

Summary Table of Preparation Method Features

Aspect	Details
Synthetic Type	Multi-step organic synthesis with stereochemical control
Key Functional Groups	Tetrahydro-dioxolo ring, phosphorus heterocycle, naphthalen-2-yl substituents
Critical Steps	Ring formation, phosphorus incorporation, naphthyl substitution, oxidation
Reaction Conditions	Anhydrous, inert atmosphere, controlled temperature
Purification	Chromatography, recrystallization
Analytical Confirmation	NMR, IR, MS, elemental analysis, thermal analysis
Purity Achieved	≥98%